Cas no 2138168-65-5 (5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol)

5-(4-Amino-2H-1,2,3-triazol-2-yl)pentan-1-ol is a heterocyclic compound featuring both an amino-functionalized triazole ring and a hydroxyl-terminated alkyl chain. This bifunctional structure imparts versatility in applications such as organic synthesis, coordination chemistry, and pharmaceutical intermediates. The amino group enhances reactivity for further derivatization, while the hydroxyl group provides a handle for solubility modification or polymer conjugation. Its stable triazole core, formed via click chemistry, ensures robustness under various conditions. The compound's balanced hydrophilicity and lipophilicity make it suitable for designing bioactive molecules or functional materials. Careful handling is advised due to potential sensitivity of the amino and hydroxyl moieties.

5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol structure

2138168-65-5 structure

Product Name:5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol

CAS No:2138168-65-5

MF:C₇H₁₄N₄O

MW:170.212260723114

CID:6104537

PubChem ID:165472880

Update Time:2025-10-23

5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

- 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol
- 2138168-65-5
- EN300-1113805
- Inchi： 1S/C7H14N4O/c8-7-6-9-11(10-7)4-2-1-3-5-12/h6,12H,1-5H2,(H2,8,10)
- InChI Key： KPOYZHIIYOADKM-UHFFFAOYSA-N
- SMILES： OCCCCCN1N=CC(N)=N1

Computed Properties

Exact Mass: 170.11676108g/mol
Monoisotopic Mass: 170.11676108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 77Å²

5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1113805-0.05g	5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol	2138168-65-5	95%	0.05g	$888.0	2023-10-27
Enamine	EN300-1113805-0.1g	5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol	2138168-65-5	95%	0.1g	$930.0	2023-10-27
Enamine	EN300-1113805-0.25g	5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol	2138168-65-5	95%	0.25g	$972.0	2023-10-27
Enamine	EN300-1113805-0.5g	5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol	2138168-65-5	95%	0.5g	$1014.0	2023-10-27
Enamine	EN300-1113805-1.0g	5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol	2138168-65-5		1g	$1500.0	2023-06-09
Enamine	EN300-1113805-2.5g	5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol	2138168-65-5	95%	2.5g	$2071.0	2023-10-27
Enamine	EN300-1113805-5.0g	5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol	2138168-65-5		5g	$4349.0	2023-06-09
Enamine	EN300-1113805-10.0g	5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol	2138168-65-5		10g	$6450.0	2023-06-09
Enamine	EN300-1113805-1g	5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol	2138168-65-5	95%	1g	$1057.0	2023-10-27
Enamine	EN300-1113805-5g	5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol	2138168-65-5	95%	5g	$3065.0	2023-10-27

5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993

Additional information on 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol

Comprehensive Overview of 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol (CAS No. 2138168-65-5)

5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol (CAS No. 2138168-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a 1,2,3-triazole ring, a heterocyclic moiety known for its stability and versatility in drug design. This molecule combines the amino functional group with a hydroxyl-terminated alkyl chain, making it a promising candidate for applications in medicinal chemistry and material science.

The growing interest in 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol is partly driven by its potential role in the development of novel therapeutics. Researchers are exploring its use as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory and metabolic pathways. Its CAS No. 2138168-65-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, the compound’s triazole core aligns with the trend of using click chemistry for rapid molecular assembly, a hot topic in synthetic chemistry.

From a structural perspective, the 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol molecule offers a balanced hydrophilicity-lipophilicity profile, which is critical for optimizing drug bioavailability. The amino group enhances its ability to form hydrogen bonds, while the pentan-1-ol tail contributes to membrane permeability. These features make it a valuable scaffold for designing bioactive compounds, a subject of high interest in drug discovery forums and AI-driven research platforms.

In the context of green chemistry, 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol is also being investigated for its potential in sustainable synthesis routes. The compound’s modular structure allows for efficient catalytic transformations, reducing waste and energy consumption—a priority for modern laboratories. Searches for eco-friendly synthetic methods often highlight such compounds, underscoring their alignment with global sustainability goals.

Another area of exploration is the compound’s utility in material science. The 1,2,3-triazole ring’s robust nature makes it suitable for creating polymers with enhanced thermal and chemical stability. This has led to inquiries about its role in developing advanced coatings and biocompatible materials, topics frequently discussed in industrial and academic circles.

In summary, 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol (CAS No. 2138168-65-5) represents a multifaceted compound with broad applicability. Its integration into drug development, sustainable chemistry, and material innovation positions it as a key player in contemporary scientific advancements. As research continues, this compound is likely to remain a focal point for both theoretical studies and practical applications.